2,3,3-Trimethyl-3H-indole-5-sulfonamide

• IUPAC Name: 2,3,3-trimethylindole-5-sulfonamide
• InChI: InChI=1S/C11H14N2O2S/c1-7-11(2,3)9-6-8(16(12,14)15)4-5-10(9)13-7/h4-6H,1-3H3,(H2,12,14,15)
• InChI Key: SUNQCECYNXLGHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)N
• Molecular Formula: C11H14N2O2S
• DSSTOX Substance ID: DTXSID90620655
• Molecular Weight: 238.31 g/mol
• CAS RN: 62306-05-2

Description

Chemical Reactions Analysis

• Bioconjugation : It can be conjugated to peptides, proteins, nucleic acids, RNA, DNA, carbohydrates, polymers, and small molecules via a sulfonyl substituent .

Physical And Chemical Properties Analysis

• Spectral Properties : It exhibits fluorescence in the near-infrared region .

Scientific Research Applications

Discovery of Potent Inhibitors

• Mycobacterial Inhibitors : Compounds similar to 2,3,3-Trimethyl-3H-indole-5-sulfonamide have shown effectiveness as inhibitors of mycobacterial beta-carbonic anhydrases, such as Rv1284 and Rv3273 from Mycobacterium tuberculosis. This makes them potential candidates for developing antimycobacterial agents with alternative mechanisms of action (Güzel et al., 2009).

• Carbonic Anhydrase Inhibition : Research has shown that certain indole-5-sulfonamides are effective inhibitors of human carbonic anhydrases, particularly the tumor-associated isoforms IX and XII. These findings indicate their potential use as diagnostic tools or therapeutic agents in targeting specific cancer forms (Güzel et al., 2009).

Application in Antimicrobial and Antifungal Agents

• Antimicrobial and Antifungal Properties : Various sulfonamides, including those related to 2,3,3-Trimethyl-3H-indole-5-sulfonamide, have been evaluated for their inhibitory effects on pathogenic fungi like Cryptococcus neoformans and Candida albicans. This suggests their utility in developing potent antifungal medications (Güzel et al., 2010).

Synthesis and Characterization

• Novel Synthesis Methods : Research has explored new methods for synthesizing derivatives of indole-based sulfonamides, providing insights into their electrochemical properties and potential biological significance. This highlights the evolving methodologies in synthesizing these compounds for varied applications (Ibrahim et al., 2020).

Anticancer Applications

• Anticancer Potential : Certain indole sulfonamides, including those structurally related to 2,3,3-Trimethyl-3H-indole-5-sulfonamide, have shown potential in inhibiting cancer cell proliferation. They act by disrupting the dynamics of microtubule assembly, indicating their potential as antimitotic agents in cancer treatment (Mohan et al., 2006).